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Compound of Interest

Compound Name:
1-Amino-5-

benzoylaminoanthraquinone

Cat. No.: B086115 Get Quote

An In-Depth Technical Guide to 1-Amino-5-
benzoylaminoanthraquinone
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Amino-5-benzoylaminoanthraquinone is a complex organic molecule belonging to the

anthraquinone family. Anthraquinones are a class of aromatic compounds known for their

vibrant colors and diverse biological activities, ranging from use as dyes and pigments to

applications in medicine as laxatives and anticancer agents. This technical guide provides a

summary of the currently available physical and chemical characteristics of 1-Amino-5-
benzoylaminoanthraquinone. However, it is important to note that detailed experimental data,

particularly regarding its biological activity and spectral properties, remains limited in publicly

accessible literature.

Physical and Chemical Characteristics
While comprehensive experimental data is not available, some key physical and chemical

properties of 1-Amino-5-benzoylaminoanthraquinone have been reported. These are

summarized in the table below.
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Property Value Reference

CAS Number 117-06-6 [1]

Molecular Formula C₂₁H₁₄N₂O₃ [1]

Molecular Weight 342.35 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 258-260 °C [2]

Boiling Point 531.4 °C at 760 mmHg [2]

Density 1.425 g/cm³ [2]

Flash Point 275.2 °C [2]

Synonyms: N-(5-amino-9,10-dioxo-1-anthracenyl)benzamide, 1-Benzamido-5-

aminoanthraquinone, Goldamide.

Solubility: Detailed solubility data in a range of common laboratory solvents is not readily

available in the reviewed literature. General principles suggest that due to its large, relatively

non-polar anthraquinone core, solubility in polar solvents like water would be low, while

solubility in organic solvents may be higher. However, experimental verification is required.

Spectral Data
Detailed experimental spectral data (UV-Vis, IR, ¹H NMR, ¹³C NMR) for 1-Amino-5-
benzoylaminoanthraquinone is not available in the public domain. While the National Institute

of Standards and Technology (NIST) WebBook indicates the availability of an IR spectrum, the

actual data has not been retrieved.[3] The lack of this information prevents a detailed analysis

of its molecular structure and electronic properties.

Experimental Protocols
Synthesis: A specific, detailed, and reproducible experimental protocol for the synthesis of 1-
Amino-5-benzoylaminoanthraquinone is not described in the available literature. However, a

general approach can be inferred from the synthesis of related compounds. One potential
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synthetic route could involve the acylation of 1,5-diaminoanthraquinone with benzoyl chloride.

The reaction would likely require a solvent and a base to neutralize the HCl byproduct.

Starting Materials

Reaction Step

Reaction Conditions

Product

1,5-Diaminoanthraquinone

Acylation

Benzoyl Chloride

1-Amino-5-benzoylaminoanthraquinone

Solvent (e.g., Pyridine, DMF) Base (e.g., Pyridine, Triethylamine)

Click to download full resolution via product page

Caption: A hypothetical workflow for the biological evaluation of 1-Amino-5-
benzoylaminoanthraquinone.

Conclusion and Future Directions
1-Amino-5-benzoylaminoanthraquinone is a compound for which basic physicochemical

data is available, but a comprehensive understanding of its properties is lacking. To fully

characterize this molecule for potential applications in research and drug development, further

experimental work is crucial. Future research should focus on:

Developing and optimizing a reproducible synthesis protocol.

Determining its solubility profile in a range of solvents.

Acquiring and interpreting its full spectral data (UV-Vis, IR, ¹H NMR, and ¹³C NMR).
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Conducting comprehensive biological screening to identify any potential therapeutic activities

and to understand its mechanism of action at the molecular level.

This foundational research will be essential to unlock the potential of 1-Amino-5-
benzoylaminoanthraquinone and to determine its utility for the scientific and drug

development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

